(8S,9S)-7-methyl-8,9-dihydronaphtho[1,2-b]quinoline-8,9-diol
Description
The compound "(8S,9S)-7-methyl-8,9-dihydronaphtho[1,2-b]quinoline-8,9-diol" is a polycyclic aromatic molecule featuring a naphthoquinoline core with a methyl substituent at position 7 and vicinal diol groups at positions 8 and 7.
Properties
CAS No. |
82962-56-9 |
|---|---|
Molecular Formula |
C18H15NO2 |
Molecular Weight |
277.3 g/mol |
IUPAC Name |
(8S,9S)-7-methyl-8,9-dihydronaphtho[1,2-b]quinoline-8,9-diol |
InChI |
InChI=1S/C18H15NO2/c1-10-12-7-6-11-4-2-3-5-13(11)17(12)19-14-8-9-15(20)18(21)16(10)14/h2-9,15,18,20-21H,1H3/t15-,18+/m0/s1 |
InChI Key |
PIMRBXVJGSKTOZ-MAUKXSAKSA-N |
Isomeric SMILES |
CC1=C2C=CC3=CC=CC=C3C2=NC4=C1[C@@H]([C@H](C=C4)O)O |
Canonical SMILES |
CC1=C2C=CC3=CC=CC=C3C2=NC4=C1C(C(C=C4)O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Stereochemical Comparisons
The following table summarizes key structural and stereochemical differences between the target compound and related diol-containing polycyclic systems:
Key Observations:
The diol positioning on fused rings (e.g., naphthoquinoline vs. caryophyllane in ) affects hydrogen-bonding capacity and solubility .
Stereochemical Impact: The (8S,9S) configuration contrasts with (8R,9R) in caryophyllane derivatives () and (8α,9β) in benzoanthracene analogs (). Such differences may alter biological activity, as seen in marine sesquiterpenoids where stereochemistry dictates anti-inflammatory properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
